1-(6-(3,5-dimethyl-1H-pyrazol-1-yl)pyrimidin-4-yl)-N-((3-phenyl-1,2,4-oxadiazol-5-yl)methyl)azetidine-3-carboxamide

• IUPAC Name: 1-[6-(3,5-dimethylpyrazol-1-yl)pyrimidin-4-yl]-N-[(3-phenyl-1,2,4-oxadiazol-5-yl)methyl]azetidine-3-carboxamide
• InChI: InChI=1S/C22H22N8O2/c1-14-8-15(2)30(27-14)19-9-18(24-13-25-19)29-11-17(12-29)22(31)23-10-20-26-21(28-32-20)16-6-4-3-5-7-16/h3-9,13,17H,10-12H2,1-2H3,(H,23,31)
• InChI Key: RVLSFYSLSFWPDJ-UHFFFAOYSA-N
• Canonical SMILES: CC1=CC(=NN1C2=CC(=NC=N2)N3CC(C3)C(=O)NCC4=NC(=NO4)C5=CC=CC=C5)C
• Molecular Formula: C22H22N8O2
• Molecular Weight: 430.5 g/mol

Description

1-(6-(3,5-dimethyl-1H-pyrazol-1-yl)pyrimidin-4-yl)-N-((3-phenyl-1,2,4-oxadiazol-5-yl)methyl)azetidine-3-carboxamide is a useful research compound. Its molecular formula is C22H22N8O2 and its molecular weight is 430.472. The purity is usually 95%.
BenchChem offers high-quality 1-(6-(3,5-dimethyl-1H-pyrazol-1-yl)pyrimidin-4-yl)-N-((3-phenyl-1,2,4-oxadiazol-5-yl)methyl)azetidine-3-carboxamide suitable for many research applications. Different packaging options are available to accommodate customers' requirements. Please inquire for more information about 1-(6-(3,5-dimethyl-1H-pyrazol-1-yl)pyrimidin-4-yl)-N-((3-phenyl-1,2,4-oxadiazol-5-yl)methyl)azetidine-3-carboxamide including the price, delivery time, and more detailed information at info@benchchem.com.

Scientific Research Applications

Anticancer and Anti-Inflammatory Potential

• Anticancer and Anti-5-Lipoxygenase Agents : Novel pyrazolopyrimidines derivatives, structurally related to the mentioned compound, have been synthesized and evaluated for their anticancer and anti-5-lipoxygenase activities. These compounds exhibited cytotoxic properties against cancer cell lines like HCT-116 and MCF-7 and demonstrated 5-lipoxygenase inhibition activities, suggesting potential in cancer treatment and anti-inflammatory applications (Rahmouni et al., 2016).

Synthesis and Chemical Properties

• Novel Isoxazolines and Isoxazoles Derivatives : The synthesis of novel isoxazolines and isoxazoles from N-substituted pyrazolo[3,4-d]pyrimidin-4(5H)-one derivatives has been reported. This study highlights the chemical reactivity and potential applications of pyrazolopyrimidine derivatives in creating new chemical entities (Rahmouni et al., 2014).

Biological Activities

• Anticancer Activity of Pyrazolo[3,4-d]pyrimidin-4-one Derivatives : Pyrazolo[3,4-d]pyrimidin-4-one derivatives, closely related to the compound , have been synthesized and tested for antitumor activity, particularly against the MCF-7 human breast adenocarcinoma cell line. Several compounds showed significant antitumor activity, indicating the relevance of such compounds in developing new anticancer drugs (Abdellatif et al., 2014).

• Insecticidal and Antibacterial Potential : The study conducted by Deohate and Palaspagar (2020) focused on synthesizing pyrimidine linked pyrazol-3-yl amines and evaluating their insecticidal and antimicrobial potential. This highlights another dimension of the biological activities associated with compounds similar to the one of interest (Deohate & Palaspagar, 2020).